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Introduction
CRT0063465 is a novel pyrazolopyrimidine compound that has emerged as a significant

modulator of key cellular processes implicated in cancer progression. This small molecule acts

as a ligand for human phosphoglycerate kinase 1 (PGK1), a crucial enzyme in the glycolytic

pathway, and the stress sensor protein DJ-1 (also known as PARK7). Through its interaction

with this previously unknown PGK1/DJ-1 complex, CRT0063465 exerts influence over the

shelterin complex and telomere length regulation, thereby connecting cellular metabolism and

stress responses to the machinery of cellular immortality and genomic stability. This technical

guide provides an in-depth overview of CRT0063465, focusing on its mechanism of action, its

impact on cancer metabolism and metastasis, and the experimental methodologies used to

elucidate its function.

Core Mechanism of Action
CRT0063465's primary mechanism involves its binding to the glycolytic enzyme PGK1 and the

oxidative stress sensor DJ-1. Research has demonstrated that these two proteins form a

complex within cells. CRT0063465 modulates the activities of this complex, which in turn

influences telomere signaling pathways. This interaction is significant as it links glucose

homeostasis and oxidative stress, two hallmarks of cancer metabolism, directly to the

regulation of telomere length and stability.
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The binding of CRT0063465 to PGK1 occurs at the nucleotide-binding site, with a dissociation

constant (Kd) of 24 μM.[1] This interaction appears to be central to the compound's ability to

modulate downstream cellular processes.

Impact on Cancer Metabolism
Cancer cells are characterized by altered metabolic pathways, most notably a reliance on

aerobic glycolysis, a phenomenon known as the Warburg effect. PGK1 is a pivotal enzyme in

this pathway, catalyzing the first ATP-generating step. By targeting PGK1, CRT0063465 has

the potential to disrupt the energy production of cancer cells, thereby inhibiting their

proliferation and survival.

Furthermore, DJ-1 is a multifunctional protein that protects cells from oxidative stress, a

common feature of the tumor microenvironment. The interaction of CRT0063465 with the

PGK1/DJ-1 complex suggests a role in modulating the cellular response to metabolic and

oxidative stress, which are critical for cancer cell adaptation and survival.

Role in Metastasis Research
Metastasis, the spread of cancer cells to distant organs, is a complex process that requires

cancer cells to adapt to new microenvironments and survive various cellular stresses. The

ability of CRT0063465 to modulate stress-response pathways through DJ-1 and influence

cellular energetics via PGK1 suggests a potential role in interfering with the metastatic

cascade. While direct studies on CRT0063465 and metastasis are still emerging, its known

targets are deeply implicated in metastatic processes. PGK1 overexpression has been linked

to enhanced migratory and invasive capabilities of cancer cells. DJ-1 is also known to promote

epithelial-to-mesenchymal transition (EMT), a key process in metastasis.

Quantitative Data Summary
The following tables summarize the key quantitative findings from preclinical studies of

CRT0063465.

Parameter Value Cell Line(s) Reference

Binding Affinity (Kd) of

CRT0063465 to PGK1
24 μM - [1]
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Experiment
Treatment
Conditions

Outcome Cell Line Reference

Hypoglycemic

Telomere

Shortening

10 nM and 100

nM

CRT0063465, up

to 84 days

Blocked

hypoglycemic

telomere

shortening

HCT116 [1]

Shelterin

Complex

Modulation

10 nM

CRT0063465, 1

week

Modulated the

composition of

the shelterin

complex

HCT116 [1]

Cytotoxicity

Protection

100 nM

CRT0063465, up

to 100 hours

Protected

against

Bleomycin-

induced

cytotoxicity

A2780 [1]

Signaling Pathways and Experimental Workflows
Signaling Pathway of CRT0063465
The following diagram illustrates the proposed signaling pathway through which CRT0063465
exerts its effects. CRT0063465 targets the PGK1/DJ-1 complex. This complex, in turn, interacts

with TRF2, a key component of the shelterin complex, at the telomeres. This interaction

modulates the composition and function of the shelterin complex, ultimately affecting telomere

length and stability. This pathway provides a mechanistic link between cellular metabolism (via

PGK1), stress response (via DJ-1), and the machinery of cellular aging and genomic stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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